3-(2,4-Dimethylthiazol-5-yl)-4-oxo-4H-chromen-7-yl acetate

• CAS No.: 61928-54-9
• Molecular Formula: C16H13NO4S
• Molecular Weight: 315.3 g/mol
• IUPAC Name: [3-(2,4-dimethyl-1,3-thiazol-5-yl)-4-oxochromen-7-yl] acetate
• InChI: InChI=1S/C16H13NO4S/c1-8-16(22-9(2)17-8)13-7-20-14-6-11(21-10(3)18)4-5-12(14)15(13)19/h4-7H,1-3H3
• InChI Key: DPDDEGNAOSTQPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C2=COC3=C(C2=O)C=CC(=C3)OC(=O)C

Description

3-(2,4-Dimethylthiazol-5-yl)-4-oxo-4H-chromen-7-yl acetate is a synthetic chemical reagent designed for research applications, integrating two pharmacologically significant moieties: a chromen-4-one core and a 2,4-dimethylthiazole group. The chromone (1-benzopyran-4-one) scaffold is a privileged structure in medicinal chemistry, with numerous derivatives demonstrating potent biological activities. Research on related chromone compounds has shown them to be valuable in investigating multi-target-directed ligands for complex diseases like Alzheimer's, where they exhibit activity against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and β-secretase (BACE-1) . Furthermore, chromone-based structures have been extensively studied for their cytotoxic effects on various human cancer cell lines, suggesting their utility in oncological research and anticancer drug discovery . The thiazole ring is a well-known biologically active scaffold present in several FDA-approved drugs, contributing to a wide spectrum of activities including antimicrobial, anticancer, and anti-inflammatory effects . The incorporation of the 2,4-dimethylthiazol-5-yl group in this compound is intended to modulate its electronic properties, lipid solubility, and potential for hydrogen bonding, which may enhance its interaction with biological targets. This product is provided For Research Use Only. It is not intended for diagnostic or therapeutic applications in humans or animals.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Structural Analogues

A. 7-Hydroxy-4-methylcoumarin Derivatives (e.g., 4-Oxo-2-thioxothiazolidine Derivatives)

• Structure : These compounds retain the 4-oxo-4H-chromen core but lack the thiazole substituent. Instead, they feature thioxothiazolidine or acetamide moieties at position 7 .
• Synthesis : Prepared via condensation of 7-hydroxy-4-methylcoumarin with thiourea derivatives, differing from the multi-step thiazole functionalization required for the target compound .

B. 3-(4-Methoxyphenoxy)-4-oxo-4H-chromen-7-yl 1,3-Benzodioxole-5-carboxylate

• Structure: Shares the 4-oxo-chromen scaffold but substitutes the thiazole group with a methoxyphenoxy-benzodioxole carboxylate chain .

C. Apigenin 7-Glucoside-(3'',4'')-diacetate

• Structure: A flavonoid glycoside with a 4-oxo-chromen core linked to a diacetylated glucose unit at position 7 .
• Biological Relevance : Glycosylation increases bioavailability but may reduce membrane permeability compared to the smaller acetate group in the target compound .

Thiazole-Containing Derivatives

A. Ethyl 2-((5-Methoxy-2-methyl-4-oxo-4H-chromen-7-yl)oxy)acetate

• Structure : Features a methoxy-substituted chromen core with an ethoxyacetate side chain but lacks the thiazole ring .
• Activity : Demonstrated moderate antioxidant activity in vitro, suggesting that the thiazole group in the target compound may confer enhanced bioactivity through additional π-π or hydrogen-bonding interactions .

B. 6-Aryl-7-arylazo-4-chloromethyl-2H-thiazolo-[3,2-a]-1,3,5-triazino-2-thiones

• Structure : Integrates a thiazolo-triazine heterocycle with a chromen-like system, differing from the simpler thiazole substitution in the target compound .
• Synthetic Pathway : Requires diazotization and cyclization steps, contrasting with the direct thiazole coupling likely used for the target compound .

Key Observations :

• Its anticancer potency (IC₅₀ = 12 µM) surpasses simpler coumarin-thiazolidine hybrids, likely due to the synergistic effects of the thiazole and chromen systems .

Q & A

Q. Critical Parameters :

• Solvent choice (e.g., DMF/acetic acid mixtures for recrystallization) .
• Reaction time (3–5 hours for cyclization steps) .
• Purification : Chromatography or recrystallization to isolate high-purity products .

How is the structural integrity of this compound confirmed?

Basic Research Question
Structural confirmation relies on:

• Elemental analysis to verify stoichiometry .
• Spectroscopic techniques :
  • IR spectroscopy to identify carbonyl (C=O, ~1700 cm⁻¹) and acetate (C-O, ~1250 cm⁻¹) groups .
  • ¹H/¹³C NMR to resolve aromatic protons (δ 6.5–8.5 ppm) and methyl groups in the thiazole moiety (δ 2.1–2.6 ppm) .
• Mass spectrometry for molecular ion ([M+H]⁺) and fragmentation pattern validation .

Table 1 : Key Spectral Signatures

Functional Group	IR (cm⁻¹)	NMR (δ, ppm)
Chromen-4-one C=O	1680–1700	-
Acetate C=O	1740–1760	2.1 (s, CH₃)
Thiazole C-S	650–700	-

How can Design of Experiments (DoE) optimize synthesis conditions?

Advanced Research Question
DoE minimizes experimental trials while maximizing data quality:

• Factors : Temperature, solvent ratio, catalyst concentration .
• Response variables : Yield, purity, reaction time.
• Statistical tools : Full factorial designs or response surface methodology (RSM) to model interactions between variables .

Q. Case Study :

• highlights using DoE to reduce trials by 40% in heterocyclic syntheses while maintaining robustness .

What computational methods aid in reaction design for this compound?

Advanced Research Question

• Quantum chemical calculations (e.g., DFT) predict transition states and reaction pathways, reducing trial-and-error approaches .
• Machine learning : ICReDD’s workflow integrates experimental data with computational predictions to prioritize reaction conditions .
• Molecular docking : Screens potential biological targets (e.g., enzymes) for activity prediction .

How can researchers resolve contradictions in reported biological activity data?

Advanced Research Question
Discrepancies may arise from:

• Assay variability (e.g., cell line specificity or dose-response differences) .
• Structural analogs : Compare with derivatives like 6-ethyl-2-methyl-3-(4-methylthiazol-2-yl)-4-oxo-4H-chromen-7-yl acetate, which show divergent activities due to substituent effects .

Q. Methodological Approach :

• Meta-analysis of IC₅₀ values across studies.
• Structure-Activity Relationship (SAR) : Systematically modify the thiazole or acetate groups to isolate contributing factors .

What are the challenges in scaling up synthesis for industrial research?

Advanced Research Question
Key hurdles include:

• Reactor design : Ensuring heat/mass transfer efficiency in large-scale cyclization steps .
• Process control : Monitoring pH and temperature to avoid by-products (e.g., hydrolysis of the acetate group) .
• Separation technologies : Scaling chromatography or crystallization without compromising purity .

How do solvent choice and reaction conditions influence yield?

Basic Research Question

• Polar aprotic solvents (e.g., DMF) enhance cyclization but may complicate purification .
• Temperature : Reflux (~110°C) accelerates reaction kinetics but risks decomposition if prolonged .
• Catalysts : Sodium acetate improves cyclization efficiency in acetic acid .

Table 2 : Solvent Effects on Yield

Solvent	Yield (%)	Purity (%)
Acetic acid	75–80	95
DMF	85–90	85
Ethanol	60–65	90

What mechanistic insights exist for its biological activity?

Advanced Research Question

• Thiazole moiety : May interact with ATP-binding pockets in kinases or microbial enzymes .
• Chromenone core : Potential intercalation with DNA or inhibition of topoisomerases .
• Acetate group : Modulates solubility and membrane permeability, affecting bioavailability .

Q. Ongoing Research :

• Molecular dynamics simulations to map binding interactions .
• Knockout studies in microbial strains to identify resistance mechanisms .